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Gomisin J is a lignan that has been found in Schisandra chinensis and has diverse biological activities. It inhibits HIV-1 IIIB replication in H9 T cells (EC50 = 1.5 µg/ml). Gomisin J (20 µM) decreases LPS-induced increases in nitric oxide (NO) production and p38, ERK, and JNK phosphorylation in RAW 264.7 cells. It induces relaxation of isolated, precontracted endothelium-intact rat aortic rings when used at concentrations of 3, 10, and 30 µg/ml. Gomisin J is cytotoxic to 13 cancer cell lines, including breast, colon, and cervical cancer cells, when used at a concentration of 30 µg/ml.
Gomisin J is a natural product found in Schisandra lancifolia, Kadsura interior, and other organisms with data available.